GSK1292263
GSK1292263
GSK1292263 has been investigated for the treatment of DIABETES MELLITUS, TYPE 2.
Brand Name:
Vulcanchem
CAS No.:
1032823-75-8
VCID:
VC0001531
InChI:
InChI=1S/C23H28N4O4S/c1-16(2)22-25-23(31-26-22)27-12-10-17(11-13-27)15-30-19-6-9-21(24-14-19)18-4-7-20(8-5-18)32(3,28)29/h4-9,14,16-17H,10-13,15H2,1-3H3
SMILES:
CC(C)C1=NOC(=N1)N2CCC(CC2)COC3=CN=C(C=C3)C4=CC=C(C=C4)S(=O)(=O)C
Molecular Formula:
C23H28N4O4S
Molecular Weight:
456.6 g/mol
GSK1292263
CAS No.: 1032823-75-8
Cat. No.: VC0001531
Molecular Formula: C23H28N4O4S
Molecular Weight: 456.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | GSK1292263 has been investigated for the treatment of DIABETES MELLITUS, TYPE 2. |
|---|---|
| CAS No. | 1032823-75-8 |
| Molecular Formula | C23H28N4O4S |
| Molecular Weight | 456.6 g/mol |
| IUPAC Name | 5-[4-[[6-(4-methylsulfonylphenyl)pyridin-3-yl]oxymethyl]piperidin-1-yl]-3-propan-2-yl-1,2,4-oxadiazole |
| Standard InChI | InChI=1S/C23H28N4O4S/c1-16(2)22-25-23(31-26-22)27-12-10-17(11-13-27)15-30-19-6-9-21(24-14-19)18-4-7-20(8-5-18)32(3,28)29/h4-9,14,16-17H,10-13,15H2,1-3H3 |
| Standard InChI Key | AYJRTVVIBJSSKN-UHFFFAOYSA-N |
| SMILES | CC(C)C1=NOC(=N1)N2CCC(CC2)COC3=CN=C(C=C3)C4=CC=C(C=C4)S(=O)(=O)C |
| Canonical SMILES | CC(C)C1=NOC(=N1)N2CCC(CC2)COC3=CN=C(C=C3)C4=CC=C(C=C4)S(=O)(=O)C |
| Appearance | Solid powder |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator